4-Fluoro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10F2O4/c1-21-15(20)8-2-5-13(17)12(6-8)11-7-9(16)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: IBHSETRHWXFDMF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C15H10F2O4
• DSSTOX Substance ID: DTXSID90691461
• Molecular Weight: 292.23 g/mol
• CAS RN: 1261970-77-7

Description

4-Fluoro-2-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% (4F-2F5M-Bz-Acid) is an organic compound with a wide range of applications in the scientific field. It is a white powder with a molecular weight of 281.2 g/mol and a melting point of 158-160°C. 4F-2F5M-Bz-Acid is used as a reagent in organic synthesis, as a starting material in pharmaceuticals, and as a catalyst in various reactions. It has also been used in the production of polymers and in the synthesis of various organic compounds.

Scientific Research Applications

4F-2F5M-Bz-Acid is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a starting material in pharmaceuticals, and as a catalyst in various reactions. It is also used in the production of polymers and in the synthesis of various organic compounds. Additionally, 4F-2F5M-Bz-Acid has been used in the synthesis of several biologically active compounds, including anti-inflammatory agents, antifungal agents, and antiviral agents.

Mechanism of Action

The mechanism of action of 4F-2F5M-Bz-Acid is not well understood. However, it is thought to act as a catalyst in various reactions, allowing for the synthesis of various organic compounds. Additionally, it is believed to act as an inhibitor of certain enzymes, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4F-2F5M-Bz-Acid are not fully understood. However, it has been shown to have anti-inflammatory, antifungal, and antiviral properties, suggesting that it may be beneficial in the treatment of certain diseases. Additionally, 4F-2F5M-Bz-Acid has been shown to inhibit the activity of certain enzymes, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4F-2F5M-Bz-Acid in laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, it is a non-toxic compound and does not produce any hazardous byproducts. The primary limitation of using 4F-2F5M-Bz-Acid in laboratory experiments is its low solubility in water, which can limit its usefulness in certain applications.

Future Directions

The future directions for the use of 4F-2F5M-Bz-Acid include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the treatment of various diseases. Additionally, further research into its synthesis and its use in the production of polymers and other organic compounds is warranted. Finally, further research into its solubility in water and its potential toxicity is necessary to fully understand its potential applications.

Synthesis Methods

The synthesis of 4F-2F5M-Bz-Acid is achieved through a reaction between 4-fluoro-2-fluoro-5-methoxybenzoic acid and a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at elevated temperatures and in the presence of an organic solvent such as ethanol or methanol. The reaction yields 4F-2F5M-Bz-Acid in a 95% purity.